Cas no 1004193-56-9 (4-isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole)

4-Isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole is a specialized pyrazole derivative featuring an isothiocyanate functional group, which enhances its reactivity in organic synthesis and conjugation applications. The compound's structure, incorporating both aromatic and heterocyclic moieties, offers versatility in cross-coupling reactions and as a building block for pharmacologically active molecules. Its 3,5-dimethyl substitution pattern improves steric stability, while the 4-methylphenylmethyl group contributes to lipophilicity, facilitating membrane permeability in biological studies. The isothiocyanate group enables selective thiourea formation with amines, making it valuable for bioconjugation and material science applications. This compound is particularly useful in medicinal chemistry for designing targeted inhibitors or probes.

4-isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole structure

1004193-56-9 structure

Product Name:4-isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole

CAS No:1004193-56-9

MF:C₁₄H₁₅N₃S

MW:257.354001283646

MDL:MFCD04968750

CID:3058496

PubChem ID:7017391

Update Time:2025-05-27

4-isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Isothiocyanato-3,5-dimethyl-1-(4-methyl-benzyl)-1H-pyrazole
- AKOS B017711
- ART-CHEM-BB B017711
- 4-isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole
- 4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazole
- AKOS000307477
- STK312372
- BBL038651
- DTXSID501159510
- EN300-229247
- 4-isothiocyanato-3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazole
- 1004193-56-9
- 4-Isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole
- MDL： MFCD04968750
- Inchi： 1S/C14H15N3S/c1-10-4-6-13(7-5-10)8-17-12(3)14(15-9-18)11(2)16-17/h4-7H,8H2,1-3H3
- InChI Key： MGFYGDCCYJWADQ-UHFFFAOYSA-N
- SMILES： S=C=NC1C(C)=NN(C=1C)CC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 257.09866866Da
Monoisotopic Mass: 257.09866866Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 62.3Å²

4-isothiocyanato-3,5-dimethyl-1-(4-methylphenyl)methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-229247-0.05g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9	95%	0.05g	$612.0	2024-06-20
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Enamine	EN300-229247-0.25g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9	95%	0.25g	$670.0	2024-06-20
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Enamine	EN300-229247-1.0g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-229247-2.5g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-229247-5.0g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9	95%	5.0g	$2110.0	2024-06-20
Enamine	EN300-229247-10.0g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9	95%	10.0g	$3131.0	2024-06-20
Enamine	EN300-229247-1g	4-isothiocyanato-3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazole	1004193-56-9		1g	$728.0	2023-09-15
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